BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,4,6-Trifluoro-3-
methoxyphenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2,4,6-Trifluoro-3-methoxyphenol
Cat. No.: B14031462
Get Quote
Introduction

For researchers, scientists, and professionals in drug development, the strategic incorporation
of fluorine and methoxy groups into phenolic scaffolds is a cornerstone of modern medicinal
chemistry and materials science. These modifications can profoundly influence a molecule's
physicochemical properties, including metabolic stability, lipophilicity, and binding affinity to
biological targets.[1] This guide provides a comprehensive technical overview of 2,4,6-
Trifluoro-3-methoxyphenol, a specialized synthon. Due to the limited availability of direct
experimental data for this specific compound, this document integrates foundational chemical
principles with data from structurally analogous compounds to offer predictive insights into its
synthesis, characterization, and potential applications.

Molecular and Physicochemical Properties

2,4,6-Trifluoro-3-methoxyphenol is a polysubstituted aromatic compound. Its core structure
consists of a phenol ring functionalized with three fluorine atoms, which are strong electron-
withdrawing groups, and one electron-donating methoxy group. This unique combination of
substituents creates a distinct electronic environment on the aromatic ring, influencing its
reactivity and potential biological activity.
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The molecular formula for 2,4,6-Trifluoro-3-methoxyphenol is C7HsF302. Based on this
formula, the calculated molecular weight is 178.11 g/mol . A summary of its key identifiers and
calculated properties is presented in the table below.

Property Value Source

2.,4,6-Trifluoro-3-

UPAC Name methoxyphenol

Molecular Formula C7HsF30:2 Calculated
Molecular Weight 178.11 g/mol Calculated
CAS Number Not Found

Canonical SMILES COC1=C(C(=C(C=C1F)F)F)O

INChl Key (Predicted)

Synthesis and Methodology

While a specific, documented synthesis for 2,4,6-Trifluoro-3-methoxyphenol is not readily
available in the literature, a plausible synthetic route can be proposed based on established
organofluorine chemistry and methods for the synthesis of substituted phenols. A potential
retrosynthetic analysis suggests that the target molecule could be assembled from a suitably
substituted benzene precursor.

One potential forward synthesis could involve the selective methoxylation of a polyfluorinated
phenol or the fluorination of a methoxyphenol derivative. For instance, starting from a
commercially available trifluorophenol, selective methoxylation could be a viable route,
although directing the methoxy group to the 3-position in the presence of three fluorine atoms
would require careful consideration of directing group effects and reaction conditions.

Alternatively, a more controlled approach might involve a multi-step synthesis starting from a
simpler aromatic precursor, introducing the substituents in a stepwise manner. A hypothetical
workflow is outlined below.

Proposed Synthetic Workflow
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Precursor
(e.g., 1,3,5-Trifluorobenzene)
(Step 1 Nitration)
(Step 2: Reduction of Nitro Group)

(Step 3: Diazotization and Hydroxylation)

(Step 4: Selective Methoxylation)

Final Product
(2,4,6-Trifluoro-3-methoxyphenol)

Click to download full resolution via product page

Caption: A proposed multi-step synthesis of 2,4,6-Trifluoro-3-methoxyphenol.

Experimental Protocol (Hypothetical)

Nitration of a Fluorinated Precursor: A suitable polyfluorinated benzene derivative would be
subjected to nitration using a mixture of nitric acid and sulfuric acid to introduce a nitro group.

Reduction to Aniline: The resulting nitro compound would be reduced to the corresponding
aniline derivative, for example, using a metal catalyst such as palladium on carbon with
hydrogen gas.
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» Formation of Phenol: The aniline derivative would then undergo diazotization with sodium
nitrite in an acidic medium, followed by hydrolysis of the diazonium salt to yield the
corresponding phenol.

o Selective Methoxylation: The final step would involve the selective methoxylation of the
trifluorophenol intermediate. This could potentially be achieved using a methylating agent like
dimethyl sulfate or methyl iodide in the presence of a base. The regioselectivity of this step
would be critical.

Spectroscopic Characterization

The structural elucidation of 2,4,6-Trifluoro-3-methoxyphenol would rely on a combination of
standard spectroscopic techniques. The predicted spectral features are based on the analysis
of structurally similar compounds.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly *H NMR and °F NMR, would be instrumental in confirming the
structure.[4][5]

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the hydroxyl
proton, the methoxy protons, and the aromatic proton. The hydroxyl proton's chemical shift
will be sensitive to the solvent and concentration. The methoxy group should appear as a
singlet, likely in the range of 3.8-4.0 ppm. The single aromatic proton will likely appear as a
multiplet due to coupling with adjacent fluorine atoms.

e 13C NMR: The carbon NMR spectrum would show seven distinct signals corresponding to the
seven carbon atoms in the molecule. The chemical shifts of the aromatic carbons would be
significantly influenced by the attached fluorine and oxygen substituents.

e 19F NMR: As a powerful tool for analyzing organofluorine compounds, *°F NMR would
provide unambiguous evidence for the fluorine substituents.[6][7] Three distinct signals are
expected for the three non-equivalent fluorine atoms at the 2, 4, and 6 positions. The
chemical shifts and coupling patterns (J-coupling) between the fluorine atoms and with the
aromatic proton would be key for confirming their relative positions. The typical chemical shift
range for aromatic C-F bonds is between -80 and -170 ppm relative to a CFCls standard.[8]
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Infrared (IR) Spectroscopy

The IR spectrum would display characteristic absorption bands for the functional groups
present in the molecule. Key expected vibrations include:

A broad O-H stretching band for the hydroxyl group, typically in the region of 3200-3600

cm™i,

e C-H stretching vibrations for the aromatic ring and the methoxy group, usually around 2850-
3100 cm~1.

e Aromatic C=C stretching bands in the 1450-1600 cm~1 region.

» Strong C-O stretching bands for the phenol and methoxy ether linkages, typically between
1000-1300 cm1.

» Strong C-F stretching bands, which are characteristic for organofluorine compounds, in the
1000-1400 cm~1 region.

Mass Spectrometry (MS)

Mass spectrometry would be used to determine the molecular weight and fragmentation
pattern. For 2,4,6-Trifluoro-3-methoxyphenol, the molecular ion peak (M+) would be
expected at an m/z value corresponding to its molecular weight (178.11). The fragmentation
pattern would likely involve the loss of methyl and carbonyl groups.

General Analytical Workflow
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Caption: A general workflow for the spectroscopic analysis of 2,4,6-Trifluoro-3-
methoxyphenol.

Potential Applications in Research and
Development

Polysubstituted phenols, particularly those containing fluorine and methoxy groups, are
valuable building blocks in several areas of research and development.

Medicinal Chemistry: The incorporation of fluorine atoms into drug candidates is a widely
used strategy to improve metabolic stability, lipophilicity, and binding affinity.[1] The unique
substitution pattern of 2,4,6-Trifluoro-3-methoxyphenol makes it an attractive starting
material for the synthesis of novel bioactive molecules, such as enzyme inhibitors or receptor
modulators.

Materials Science: Fluorinated aromatic compounds are used in the development of
advanced materials, including polymers and liquid crystals. The introduction of fluorine can
enhance thermal stability and modify electronic properties.
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e Agrochemicals: Many modern pesticides and herbicides contain fluorinated aromatic
moieties to enhance their efficacy and environmental persistence.

Safety and Handling

Specific toxicity data for 2,4,6-Trifluoro-3-methoxyphenol are not available. However, based
on the general properties of substituted phenols, appropriate safety precautions should be
taken. Phenols and their derivatives can be toxic and corrosive.[9][10] They can be harmful if
swallowed, inhaled, or absorbed through the skin, and can cause skin and eye irritation or
burns.[10]

Recommended Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of dust or vapors.
e Prevent contact with skin and eyes.

 In case of contact, immediately flush the affected area with copious amounts of water and
seek medical attention.

Conclusion

2,4,6-Trifluoro-3-methoxyphenol represents a potentially valuable, yet under-documented,
chemical entity for researchers in drug discovery and materials science. While direct
experimental data is scarce, this guide provides a solid foundation for its molecular properties,
a plausible synthetic strategy, and a predicted spectroscopic profile based on established
chemical principles and data from analogous compounds. As with any specialized chemical,
appropriate safety measures are paramount. Further research into the synthesis and
characterization of this compound will undoubtedly open new avenues for its application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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